5-benzyl-4-(4-methoxyphenyl)-2-methyltetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione

• IUPAC Name: 5-benzyl-4-(4-methoxyphenyl)-2-methyl-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• InChI: InChI=1S/C21H22N2O3/c1-22-20(24)17-13-23(12-14-6-4-3-5-7-14)19(18(17)21(22)25)15-8-10-16(26-2)11-9-15/h3-11,17-19H,12-13H2,1-2H3
• InChI Key: MWHUUMNAGNNBKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2CN(C(C2C1=O)C3=CC=C(C=C3)OC)CC4=CC=CC=C4
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol
• CAS No.: 2098076-82-3

Description

The compound is a complex organic molecule with multiple functional groups, including a benzyl group, a methoxyphenyl group, and a tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity would typically be determined experimentally. Predicting these properties for a specific compound requires detailed knowledge of the compound’s structure and the context of its use.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would involve interaction with biological targets. Without more information, it’s difficult to speculate on the mechanism of action.

Safety and Hazards

Safety and hazard information would typically be provided in a Material Safety Data Sheet (MSDS) for the compound. This would include information on toxicity, environmental impact, handling precautions, and disposal considerations.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. This could involve further studies to understand its behavior, modifications to improve its properties, or exploration of its uses in various fields.